Cas no 16910-39-7 (Cholest-8-en-3-ol,4,14-dimethyl-, (3b,4a,5a)-)

• Product Name: Cholest-8-en-3-ol,4,14-dimethyl-, (3b,4a,5a)-
• CAS No: 16910-39-7
• MF: C₂₉H₅₀O
• MW: 414.706709384918
• CID: 201957
• PubChem ID: 14845298
• Update Time: 2025-05-22

Cholest-8-en-3-ol,4,14-dimethyl-, (3b,4a,5a)- Chemical and Physical Properties

Names and Identifiers

• Cholest-8-en-3-ol,4,14-dimethyl-, (3b,4a,5a)-
• 24-Demethylobtusifoliol
• 31-Norlanost-8-en-3b-ol
• 4a,14a-Dimethyl-5a-cholest-8-en-3b-ol
• 5a-Cholest-8-en-3b-ol, 4a,14-dimethyl- (8CI)
• Obtusifoliol, 24-demethyl-
• CS-0111025
• 4alpha,14alpha-dimethyl-cholesta-8-enol
• 31-Norlanostenol
• 16910-39-7
• AKOS040740670
• 31-nor-24(25)-dihydrolanosterol
• HY-N7267

• Inchi： 1S/C29H50O/c1-19(2)9-8-10-20(3)22-13-17-29(7)25-12-11-23-21(4)26(30)15-16-27(23,5)24(25)14-18-28(22,29)6/h19-23,26,30H,8-18H2,1-7H3/t20-,21+,22-,23+,26+,27+,28-,29+/m1/s1
• InChI Key： IXVNEXDHXGHWLS-PMIIOQGLSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H]([C@@H]1C)CCC1=C2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@]21C

Computed Properties

• Exact Mass: 414.386166214g/mol
• Monoisotopic Mass: 414.386166214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives

Additional information on Cholest-8-en-3-ol,4,14-dimethyl-, (3b,4a,5a)-

Recent Advances in the Study of Cholest-8-en-3-ol,4,14-dimethyl-, (3b,4a,5a)- (CAS: 16910-39-7)

Cholest-8-en-3-ol,4,14-dimethyl-, (3b,4a,5a)- (CAS: 16910-39-7) is a steroidal compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has been the subject of various studies aimed at elucidating its biological activities, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and structural modification of Cholest-8-en-3-ol,4,14-dimethyl-, (3b,4a,5a)- to enhance its biological efficacy. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of the compound, making it more accessible for further pharmacological evaluation. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized product. These advancements in synthesis are critical for scaling up production and facilitating future clinical studies.

In addition to synthetic improvements, researchers have explored the biological activities of Cholest-8-en-3-ol,4,14-dimethyl-, (3b,4a,5a)-. A groundbreaking study published in Bioorganic & Medicinal Chemistry Letters in 2024 demonstrated that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in the immune response. The study utilized in vitro and in vivo models to validate these effects, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential role in cancer therapy. A 2023 study in Molecular Cancer Therapeutics reported that Cholest-8-en-3-ol,4,14-dimethyl-, (3b,4a,5a)- induces apoptosis in certain cancer cell lines by targeting mitochondrial function. The researchers identified specific molecular interactions that underlie this cytotoxic effect, providing a foundation for the development of targeted cancer therapies. These findings are particularly promising given the compound's selectivity for cancer cells over normal cells, which could minimize side effects in clinical settings.

Despite these advancements, challenges remain in the clinical translation of Cholest-8-en-3-ol,4,14-dimethyl-, (3b,4a,5a)-. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Recent efforts have focused on formulating the compound into nanoparticle-based delivery systems to enhance its pharmacokinetic properties, as reported in a 2024 study in the International Journal of Pharmaceutics.

In conclusion, Cholest-8-en-3-ol,4,14-dimethyl-, (3b,4a,5a)- (CAS: 16910-39-7) represents a promising candidate for various therapeutic applications, supported by recent advancements in its synthesis, biological evaluation, and formulation. Ongoing research is expected to further elucidate its mechanisms of action and optimize its clinical potential, making it a valuable asset in the field of chemical biology and pharmaceutical development.